ethyl 4-[(2-{[(4-methylphenyl)sulfonyl]amino}benzyl)amino]benzoate

• IUPAC Name: ethyl 4-[[2-[(4-methylphenyl)sulfonylamino]phenyl]methylamino]benzoate
• InChI: InChI=1S/C23H24N2O4S/c1-3-29-23(26)18-10-12-20(13-11-18)24-16-19-6-4-5-7-22(19)25-30(27,28)21-14-8-17(2)9-15-21/h4-15,24-25H,3,16H2,1-2H3
• InChI Key: SLTHBKQYHSIQMR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NCC2=CC=CC=C2NS(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C23H24N2O4S
• Molecular Weight: 424.5 g/mol

Description

Ethyl 4-[(2-{[(4-methylphenyl)sulfonyl]amino}benzyl)amino]benzoate is a compound that belongs to the class of sulfonamides. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 534.65 g/mol. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmaceuticals.

Mechanism of Action

The mechanism of action of Ethyl 4-[(2-{[(4-methylphenyl)sulfonyl]amino}benzyl)amino]benzoate is not fully understood. However, it is believed to inhibit the activity of enzymes involved in cell division and proliferation, leading to the suppression of tumor growth. Additionally, this compound has been shown to disrupt the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
Ethyl 4-[(2-{[(4-methylphenyl)sulfonyl]amino}benzyl)amino]benzoate has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, leading to the inhibition of tumor growth. Additionally, this compound has been found to inhibit the growth of bacteria and fungi, leading to their death.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 4-[(2-{[(4-methylphenyl)sulfonyl]amino}benzyl)amino]benzoate is its potent antitumor activity. This makes it a valuable tool for studying the mechanisms of tumor growth and developing new cancer treatments. However, one limitation of this compound is its potential toxicity, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on Ethyl 4-[(2-{[(4-methylphenyl)sulfonyl]amino}benzyl)amino]benzoate. One area of interest is the development of new cancer treatments based on this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other fields, such as agriculture and environmental science. Finally, there is a need for more studies on the safety and toxicity of this compound, particularly in vivo studies.

Synthesis Methods

The synthesis of Ethyl 4-[(2-{[(4-methylphenyl)sulfonyl]amino}benzyl)amino]benzoate involves a series of chemical reactions. The starting material for the synthesis is 4-methylbenzenesulfonyl chloride, which is reacted with 2-aminobenzylamine to form the intermediate compound. This intermediate is then reacted with ethyl 4-aminobenzoate to form the final product.

Scientific Research Applications

Ethyl 4-[(2-{[(4-methylphenyl)sulfonyl]amino}benzyl)amino]benzoate has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been found to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.